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Compound of Interest

Compound Name: Acetaminophen glucuronide-d4

Cat. No.: B12385685

An In-depth Technical Guide to Acetaminophen
Glucuronide-d4

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the physical and chemical properties of
Acetaminophen glucuronide-d4, a key deuterated metabolite of Acetaminophen. It includes
detailed information on its use as an internal standard in analytical methodologies, its role in
drug metabolism, and relevant experimental protocols.

Core Physical and Chemical Properties

Acetaminophen glucuronide-d4 is the deuterated form of Acetaminophen glucuronide, the
major, inactive metabolite of Acetaminophen (also known as paracetamol). The deuterium
labeling makes it an ideal internal standard for mass spectrometry-based quantification of the
non-labeled metabolite.

Quantitative Data Summary

The following tables summarize the key physical and chemical properties of Acetaminophen
glucuronide-d4. Due to its primary use as an analytical standard, some experimental physical
properties like melting and boiling points are not readily available. Data for the non-deuterated
sodium salt form and the parent compound, Acetaminophen, are provided for context.
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Table 1: Physical and Chemical Properties of Acetaminophen Glucuronide-d4 and Related

Compounds

Property

Acetaminophen
glucuronide-d4

Acetaminophen
glucuronide
(sodium salt)

Acetaminophen

Molecular Formula C14H12DaNNaOs[1] C14H16NNaOs|[2] CsHsNO2
Molecular Weight 353.29 g/mol [1] 349.3 g/mol [2] 151.16 g/mol
] ] White, odorless
Appearance Solid[2] White Powder )
crystalline powder
Melting Point Not available Not available 169-170.5 °C[3]
Boiling Point Not available Not available Not available
Soluble in water
- ) Slightly soluble in (1:70), ethanol (1:7),
Solubility Not available
methanol and water[2]  methanol (1:10),
acetone (1:13)[3]
UV/Vis Amax Not available 246 nm[2] Not available

Table 2: Mass Spectrometry Data for Acetaminophen Glucuronide-d4 and Acetaminophen

Precursor lon Product lon lonization
Analyte Reference
(m/z) (m/z) Mode
Acetaminophen- -
da 156.1 1141 ESI, Positive [41[5116]
Acetaminophen 152.1 110.1 ESI, Positive [415]16]
_ 113.0244,
Acetaminophen .
_ 326.0881 85.0295, ESI, Negative [7]
glucuronide
175.0248

Metabolic Pathway of Acetaminophen
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Acetaminophen is primarily metabolized in the liver through glucuronidation and sulfation.[8] A
minor fraction is oxidized by cytochrome P450 enzymes to a reactive metabolite, N-acetyl-p-
benzoquinone imine (NAPQI).[8] At therapeutic doses, NAPQI is detoxified by conjugation with
glutathione.[8] The glucuronidation pathway, which produces Acetaminophen glucuronide, is
the major route of metabolism and is catalyzed by UDP-glucuronosyltransferases (UGTS),
primarily UGT1A1, UGT1A6, UGT1A9, and UGT2B15.[2][8]

Hepatic Metabolism
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Metabolic pathway of Acetaminophen in the liver.

Experimental Protocols

Acetaminophen glucuronide-d4 is predominantly used as an internal standard in liquid
chromatography-tandem mass spectrometry (LC-MS/MS) assays for the quantification of
Acetaminophen and its metabolites in biological matrices.

General Workflow for Bioanalytical Quantification

The use of a deuterated internal standard like Acetaminophen glucuronide-d4 is critical for
correcting variations during sample preparation and analysis, thereby ensuring accuracy and
precision.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b12385685?utm_src=pdf-body-img
https://www.benchchem.com/product/b12385685?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12385685?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

1. Acetaminophen glucuronide-d4 | C14H16NNaO8 | CID 171391549 - PubChem
[pubchem.ncbi.nim.nih.gov]

2. caymanchem.com [caymanchem.com]

3. Paracetamol (Acetaminophen) - Pharmaceutical Drugs - NCBI Bookshelf
[ncbi.nlm.nih.gov]

4. longdom.org [longdom.org]
5. longdom.org [longdom.org]
6. benchchem.com [benchchem.com]
7. researchgate.net [researchgate.net]

8. PharmGKB summary: Pathways of acetaminophen metabolism at the therapeutic versus
toxic doses - PMC [pmc.nchbi.nlm.nih.gov]

To cite this document: BenchChem. [Physical and chemical properties of Acetaminophen
glucuronide-d4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12385685#physical-and-chemical-properties-of-
acetaminophen-glucuronide-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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